4-bromo-N-(4-tert-butylcyclohexyl)-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H24BrN3O
• Molecular Weight: 342.27 g/mol
• IUPAC Name: 4-bromo-N-(4-tert-butylcyclohexyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H24BrN3O/c1-15(2,3)10-5-7-11(8-6-10)18-14(20)13-12(16)9-17-19(13)4/h9-11H,5-8H2,1-4H3,(H,18,20)
• InChI Key: VLQULAILBLTSOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)NC(=O)C2=C(C=NN2C)Br

Description

4-BROMO-N-[4-(TERT-BUTYL)CYCLOHEXYL]-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE is a complex organic compound that features a bromine atom, a tert-butyl group, and a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-BROMO-N-[4-(TERT-BUTYL)CYCLOHEXYL]-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can participate in redox reactions, altering the oxidation state of its functional groups.

Coupling Reactions: The pyrazole ring can be involved in coupling reactions, such as Suzuki–Miyaura coupling, to form more complex structures.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines or thiols, often under basic conditions.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrazole derivatives, while oxidation and reduction can modify the functional groups present on the molecule.

Scientific Research Applications

4-BROMO-N-[4-(TERT-BUTYL)CYCLOHEXYL]-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding due to its unique structural features.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-BROMO-N-[4-(TERT-BUTYL)CYCLOHEXYL]-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE involves its interaction with molecular targets such as enzymes or receptors. The bromine atom and tert-butyl group can influence the binding affinity and specificity of the compound, affecting its biological activity. The pyrazole ring can participate in hydrogen bonding and other interactions, further modulating its effects .

Comparison with Similar Compounds

Similar Compounds

4-Bromo-N-tert-butylbenzamide: This compound shares the bromine and tert-butyl groups but lacks the pyrazole ring, resulting in different chemical properties and applications.

1-Bromo-4-tert-butylbenzene: Similar in having a bromine and tert-butyl group, but with a simpler aromatic structure.

Uniqueness

The presence of the pyrazole ring in 4-BROMO-N-[4-(TERT-BUTYL)CYCLOHEXYL]-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE distinguishes it from other similar compounds